1-benzyl-2-oxo-N-pyridin-4-yl-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-benzyl-2-oxo-N-pyridin-4-yl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C21H16N4O2/c26-20(24-17-8-11-22-12-9-17)18-13-16-7-4-10-23-19(16)25(21(18)27)14-15-5-2-1-3-6-15/h1-13H,14H2,(H,22,24,26)
• InChI Key: UAXIMINLBDZILZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=CC=N3)C=C(C2=O)C(=O)NC4=CC=NC=C4
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol

Description

The compound “1-benzyl-2-oxo-N-pyridin-4-yl-1,2-dihydro-1,8-naphthyridine-3-carboxamide” is a complex organic molecule that contains several functional groups, including a benzyl group, a pyridine ring, and a naphthyridine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyridine and naphthyridine rings are aromatic, which means they are stable and can participate in pi stacking interactions. The benzyl group is a common substituent in organic chemistry and can influence the physical and chemical properties of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the pyridine and naphthyridine rings, as well as the benzyl group. The nitrogen atoms in the rings could act as nucleophiles in reactions, while the carbonyl group in the naphthyridine ring could be involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings and functional groups could result in a complex set of properties, including solubility, melting point, and reactivity.

Future Directions

Given the interesting structure of this compound, future research could explore its synthesis, properties, and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology.